Cas no 1707563-27-6 (2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole)
2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole Chemical and Physical Properties
Names and Identifiers
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- 2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole
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- Inchi: 1S/C13H17N3O2S2/c17-20(18,10-9-16-7-5-14-6-8-16)13-15-11-3-1-2-4-12(11)19-13/h1-4,14H,5-10H2
- InChI Key: VKFDHUMYOXGUET-UHFFFAOYSA-N
- SMILES: S1C2=CC=CC=C2N=C1S(CCN1CCNCC1)(=O)=O
2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM509032-1g |
2-((2-(Piperazin-1-yl)ethyl)sulfonyl)benzo[d]thiazole |
1707563-27-6 | 97% | 1g |
$972 | 2022-12-31 |
2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole
Compound CAS No. 1707563-27-6: 2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole
Compound CAS No. 1707563-27-6, also known as 2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole, is a unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiazoles, which are widely studied for their versatile properties in fields such as pharmacology, material science, and analytical chemistry. The structure of this compound combines a benzothiazole ring system with a piperazine moiety, making it a promising candidate for drug development and advanced material synthesis.
The benzothiazole core of this compound is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. This arrangement imparts the molecule with aromatic stability and electronic versatility, which are crucial for its reactivity and functionality. The substitution at the 2-position of the benzothiazole ring with a 2-piperazin-1-yl-ethanesulfonyl group introduces additional complexity to the molecule. The piperazine ring, a six-membered amine-containing heterocycle, enhances the compound's ability to form hydrogen bonds and interact with biological targets. The ethanesulfonyl group further contributes to the molecule's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.
Recent studies have highlighted the potential of benzothiazole derivatives in the development of novel therapeutic agents. For instance, research has shown that certain benzothiazole-based compounds exhibit potent anti-inflammatory and antioxidant activities, which could be harnessed for treating chronic diseases such as arthritis and neurodegenerative disorders. The incorporation of the piperazine moiety in this compound may further enhance its pharmacokinetic properties, enabling it to cross biological barriers more effectively.
In addition to its pharmaceutical potential, compound CAS No. 1707563-27-6 has shown promise in material science applications. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers have explored the use of benzothiazole derivatives in organic electronics due to their ability to facilitate charge transport and emit light under electrical stimulation.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzothiazole ring system, followed by substitution reactions to introduce the piperazine and ethanesulfonyl groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol in the synthesis of such complex molecules.
Compound CAS No. 1707563-27-6 has also been investigated for its potential as a diagnostic agent in medical imaging. Its ability to fluoresce under specific conditions makes it a candidate for use in fluorescence-based assays and imaging techniques. Researchers have explored its application in tracking cellular processes and detecting biomarkers associated with diseases such as cancer.
In conclusion, compound CAS No. 1707563-27-6, or 2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole, represents a fascinating example of how structural complexity can lead to versatile functionality. With its potential applications spanning drug development, material science, and diagnostics, this compound continues to be an area of active research interest.
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